H-Met-D-Met-OH

• CAS No.: 89680-18-2
• Molecular Formula: C10H20N2O3S2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (2R)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C10H20N2O3S2/c1-16-5-3-7(11)9(13)12-8(10(14)15)4-6-17-2/h7-8H,3-6,11H2,1-2H3,(H,12,13)(H,14,15)/t7-,8+/m0/s1
• InChI Key: ZYTPOUNUXRBYGW-JGVFFNPUSA-N
• Isomeric SMILES: CSCC[C@@H](C(=O)N[C@H](CCSC)C(=O)O)N
• Canonical SMILES: CSCCC(C(=O)NC(CCSC)C(=O)O)N

Description

“H-Met-D-Met-OH” is a polypeptide that can be found by peptide screening. It is also known as D-Methionyl-L-Methionine. Its molecular formula is C10H20N2O3S2 and it has a molecular weight of 280.41.

Chemical Reactions Analysis

The oxidation process of amino acid methionine (Met) by • OH radicals, leading to Met-OH • adduct and then to Met radical cation, has been investigated theoretically. Methionine residues in proteins can be readily oxidized by reactive oxygen species to Met sulfoxide (MetO).

Physical and Chemical Properties Analysis

“this compound” has a boiling point of 555.1±50.0 °C and a density of 1.237±0.06 g/cm3. It is stored at -15°C and has a pKa value of 3.02±0.10.

Safety and Hazards

When handling “H-Met-D-Met-OH”, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.